Cas no 2138205-20-4 (Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate
• CAS No: 2138205-20-4
• MF: C₈H₅BrFNaO₄S
• MW: 319.080075025558
• CID: 6018880
• PubChem ID: 165840250
• Update Time: 2025-06-13

Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138205-20-4
• EN300-724040
• sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate
• Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate

• Inchi： 1S/C8H6BrFO4S.Na/c1-14-8(11)4-2-7(15(12)13)6(10)3-5(4)9;/h2-3H,1H3,(H,12,13);/q;+1/p-1
• InChI Key： MNZPFLRTDGJRKD-UHFFFAOYSA-M
• SMILES： BrC1=CC(=C(C=C1C(=O)OC)S(=O)[O-])F.[Na+]

Computed Properties

• Exact Mass: 317.89736g/mol
• Monoisotopic Mass: 317.89736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.6Ų

Additional information on Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate

Research Briefing on Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate (CAS: 2138205-20-4) in Chemical Biology and Pharmaceutical Applications

Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate (CAS: 2138205-20-4) is a specialized sulfinate derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of sulfonamide-based drugs and fluorinated aromatic compounds. Its unique structural features, including the bromo and fluoro substituents, make it a valuable building block for targeted drug design and medicinal chemistry applications.

Recent studies have highlighted the role of this compound in facilitating efficient sulfonylation reactions, which are crucial for the synthesis of sulfonamide-containing pharmaceuticals. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of novel kinase inhibitors, where the sulfinate moiety was successfully incorporated into the lead compounds through palladium-catalyzed cross-coupling reactions. The researchers reported improved yield and selectivity compared to traditional sulfonylation methods, underscoring the compound's potential in streamlining drug discovery processes.

In the context of radiopharmaceutical development, Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate has shown promise as a precursor for ¹⁸F-labeled PET tracers. A recent study published in Nuclear Medicine and Biology (2024) described its use in the radiosynthesis of fluorinated aromatic compounds for tumor imaging. The presence of both bromo and fluoro substituents allows for sequential functionalization, enabling the creation of diverse molecular architectures with potential diagnostic applications.

The compound's stability and solubility profile have also been investigated in pharmaceutical formulation studies. Research conducted at several academic institutions has demonstrated that the sodium sulfinate form provides enhanced aqueous solubility compared to its free acid counterpart, making it particularly suitable for biological screening and in vitro assays. This property has been leveraged in high-throughput screening platforms for drug discovery programs targeting infectious diseases.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate to improve yield and purity. A 2024 patent application disclosed an improved synthetic route that reduces the formation of byproducts while maintaining the compound's reactivity for subsequent transformations. These process chemistry improvements are expected to facilitate broader adoption of this intermediate in pharmaceutical manufacturing.

Looking forward, researchers anticipate expanding applications of this sulfinate derivative in the development of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). Preliminary results presented at the 2024 American Chemical Society national meeting suggest that the reactive sulfinate group can be strategically employed for targeted protein degradation approaches, opening new avenues in drug discovery for challenging therapeutic targets.

In conclusion, Sodium 4-bromo-2-fluoro-5-(methoxycarbonyl)benzene-1-sulfinate (CAS: 2138205-20-4) represents a valuable chemical tool with diverse applications in medicinal chemistry and drug development. Its unique structural features and demonstrated utility in multiple research areas position it as an important intermediate for future pharmaceutical innovation. Continued research into its reactivity patterns and biological applications is expected to yield additional insights and therapeutic opportunities in the coming years.